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Cat. No.: B1242311 Get Quote

An in-depth whitepaper for researchers, scientists, and drug development professionals on the

origins, metabolism, and analytical detection of a key steroid metabolite.

Executive Summary
19-Norandrosterone (19-NA) is a principal urinary metabolite of the anabolic-androgenic

steroid (AAS) nandrolone (19-nortestosterone) and its prohormones.[1][2] Its detection is a

cornerstone of anti-doping programs worldwide, serving as a definitive biomarker for the illicit

use of nandrolone.[3][4] The history of 19-norandrosterone is intrinsically linked to the

synthesis of its parent compound, nandrolone, in the 1950s and the subsequent evolution of

sophisticated analytical techniques designed to detect its presence in biological samples.[4]

This guide provides a comprehensive overview of the discovery, historical context, metabolic

pathways, and detailed analytical methodologies for 19-norandrosterone, tailored for a

scientific audience.

Historical Context and Discovery
The story of 19-norandrosterone begins with the synthesis of its parent steroid, nandrolone.

Nandrolone was first synthesized in 1950, and its potent anabolic properties quickly led to its

clinical investigation and, eventually, its misuse in sports.[3][4] The key chemical innovation that

enabled the synthesis of 19-norsteroids was the Birch reduction, a method for the controlled

reduction of aromatic rings, which provided a convenient route to these compounds.[3][5]
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The identification of 19-norandrosterone as the major metabolite of nandrolone was a crucial

step in the development of anti-doping controls. Early methods for detecting nandrolone use

were often unreliable. However, with the advent of combined gas chromatography-mass

spectrometry (GC-MS), it became possible to accurately identify and quantify specific

metabolites in urine.[6] This technological advancement allowed anti-doping laboratories to

establish 19-norandrosterone as the primary target for detecting nandrolone administration.[4]

[6]

The significance of 19-norandrosterone in sports was solidified with the establishment of a

urinary threshold by the International Olympic Committee and later the World Anti-Doping

Agency (WADA).[3] Currently, an adverse analytical finding is reported when the concentration

of 19-norandrosterone in a urine sample exceeds 2.0 ng/mL.[4][7] The historical context is

also marked by controversies surrounding positive tests, including cases attributed to

contaminated supplements or the endogenous production of 19-norandrosterone under

specific physiological conditions, such as pregnancy.[4][8][9]

Metabolism of Nandrolone to 19-Norandrosterone
Nandrolone is metabolized in the body primarily by the enzyme 5α-reductase, which reduces

the double bond in the A-ring of the steroid nucleus.[2][10] This enzymatic reaction converts

nandrolone into two main metabolites: 19-norandrosterone (3α-hydroxy-5α-estran-17-one)

and 19-noretiocholanolone (3α-hydroxy-5β-androstan-17-one).[10][11][12] Of these, 19-
norandrosterone is typically the more abundant metabolite.[1][13]

Following their formation, these phase I metabolites undergo phase II metabolism, where they

are conjugated with glucuronic acid or sulfate to increase their water solubility and facilitate

their excretion in the urine.[12] 19-Norandrosterone is predominantly excreted as a

glucuronide conjugate.[14] The detection of these conjugated metabolites in urine is the basis

of anti-doping tests for nandrolone.[12][15]
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Metabolic Pathway of Nandrolone to 19-Norandrosterone
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General Analytical Workflow for 19-Norandrosterone Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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